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Compound of Interest

Compound Name: Biotin methyl ester

Cat. No.: B2797733

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin methyl ester is the methyl ester derivative of biotin (Vitamin B7), a vital water-soluble
vitamin. While biotin itself is renowned for its crucial role as a cofactor for carboxylase enzymes
and its exceptionally strong affinity for avidin and streptavidin, its methyl ester form serves as a
valuable chemical intermediate and research tool. This technical guide provides a
comprehensive overview of biotin methyl ester, covering its fundamental properties, detailed
synthesis protocols, and key applications in bioconjugation and biochemical research.

Core Properties of Biotin Methyl Ester

Biotin methyl ester is a white crystalline solid. Its key physicochemical properties are
summarized in the table below.
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Property Value Reference
CAS Number 608-16-2 [1]
Molecular Formula C11H18N203S [1]
Molecular Weight 258.34 g/mol [1]
Melting Point ~166.5 °C [2]

Soluble in methanol, acetone,

methyl ethyl ketone, benzene,

Solubility and cyclohexene. Insoluble in
saturated and paraffin

hydrocarbons.

[2]

Synthesis of Biotin Methyl Ester

A common and effective method for the synthesis of biotin methyl ester is through the

esterification of biotin using methanol in the presence of thionyl chloride. This method is

preferable to older techniques that utilize hazardous reagents like diazomethane.

Experimental Protocol: Synthesis via Thionyl Chloride

Materials:

d-Biotin

e Anhydrous Methanol (MeOH)

e Thionyl chloride (SOCI2)

¢ Round-bottom flask

e Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle
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e Rotary evaporator
Procedure:

 In a round-bottom flask equipped with a magnetic stir bar, suspend d-biotin (1.0 mmol, 244
mgq) in anhydrous methanol (10 mL).

e Cool the suspension in an ice bath.

o Slowly add thionyl chloride (2.0 mmol, 147 pL) to the stirred suspension. Caution: Thionyl
chloride is corrosive and reacts violently with water. This step should be performed in a well-
ventilated fume hood.

» Remove the ice bath and fit the flask with a reflux condenser.

» Heat the reaction mixture to reflux and maintain for 15 hours.

 After the reaction is complete, allow the mixture to cool to room temperature.

+ Remove the methanol by rotary evaporation to obtain the crude biotin methyl ester.

e The crude product can be purified by recrystallization from a mixture of methanol, ether, and
petroleum ether to yield fine needles.

Applications in Bioconjugation: Biotin Redox-
Activated Chemical Tagging (BioReACT)

Biotin methyl ester can be utilized in a novel bioconjugation strategy known as Biotin Redox-
Activated Chemical Tagging (BioReACT). This method leverages the reactivity of the thioether
in the biotin molecule with oxaziridine reagents to form a stable sulfimide linkage. This allows
for the chemical modification of biotinylated biomolecules without relying on the traditional
biotin-avidin interaction.

Experimental Workflow: BioReACT

The following diagram illustrates the general workflow for the BioReACT method.
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BioReACT Experimental Workflow
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Caption: Workflow for the Biotin Redox-Activated Chemical Tagging (BioReACT).

Role in Biochemical Pathways

In certain bacteria, a derivative of biotin methyl ester, specifically pimeloyl-ACP methyl ester,
IS a key intermediate in the biosynthesis of biotin. This pathway involves the modification of the
fatty acid synthesis machinery.

Biotin Synthetic Pathway Involving a Methyl Ester
Intermediate

The diagram below outlines the key steps in the bacterial biotin synthesis pathway where a
methyl ester plays a crucial role.
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Biotin Synthesis Pathway with Methyl Ester Intermediate
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Caption: Bacterial biotin synthesis pathway involving a methyl ester intermediate.
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Involvement in Cell Signhaling

The direct involvement of biotin methyl ester in specific cell signaling pathways has not been
extensively documented. However, biotin itself plays a role in modulating intracellular signaling.
The active form of biotin, biotinyl-AMP, can activate soluble guanylate cyclase (sGC), leading to
an increase in cyclic guanosine monophosphate (cGMP) and subsequent activation of protein
kinase G (PKG). This pathway influences the expression of genes involved in biotin transport
and metabolism. It is plausible that biotin methyl ester, as a membrane-permeable derivative
of biotin, could be used in cellular studies to investigate biotin-related signaling, although it
would likely require intracellular hydrolysis to biotin to become active in these pathways.

Analytical Characterization

The identity and purity of biotin methyl ester can be confirmed using various analytical
techniques, with NMR and mass spectrometry being the most definitive.

Spectral Data

Technique Key Data Reference

(400 MHz, CDCls, 8 in ppm):
1.39-1.44 (m, 2H, CH2), 1.60-
1.71 (m, 4H, CH2), 2.30 (t,
J=7.56 Hz, 2H, CH2), 2.71 (d,
Jgem=12.62 Hz, 1H, CH2),

IH-NMR 2.89 (dd, J=4.88 Hz,
Jgem=12.68 Hz, 1H, CH2),
3.10-3.15 (m, 1H, -CH), 3.63
(s, 3H, -OCHs), 4.27-4.30 (m,
1H, -CH), 4.48-4.51 (m, 1H, -
CH)

(100 MHz, CDCls, & in ppm):
24.78, 25.7, 28.38, 33.70,

13C-NMR
40.58, 51.58, 55.50, 60.32,
62.11, 164.26, 174.38

Mass Spec. Exact Mass: 258.10381361 Da
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Conclusion

Biotin methyl ester is a versatile compound with established utility in organic synthesis and
emerging applications in bioconjugation. Its well-defined chemical properties and
straightforward synthesis make it an accessible tool for researchers. While its direct biological
activity in signaling pathways is not yet clear, its role as a precursor and a tool for chemical
biology highlights its importance in the broader field of life sciences and drug development.
This guide provides the foundational knowledge for scientists to confidently incorporate biotin
methyl ester into their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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